1-(4-bromophenyl)-3-[(2-methylphenyl)amino]-2-propen-1-one

• IUPAC Name: (E)-1-(4-bromophenyl)-3-(2-methylanilino)prop-2-en-1-one
• InChI: InChI=1S/C16H14BrNO/c1-12-4-2-3-5-15(12)18-11-10-16(19)13-6-8-14(17)9-7-13/h2-11,18H,1H3/b11-10+
• InChI Key: GEKNLHOMFYYKLA-ZHACJKMWSA-N
• Canonical SMILES: CC1=CC=CC=C1NC=CC(=O)C2=CC=C(C=C2)Br
• Isomeric SMILES: CC1=CC=CC=C1N/C=C/C(=O)C2=CC=C(C=C2)Br
• Molecular Formula: C16H14BrNO
• Molecular Weight: 316.19 g/mol

Description

1-(4-bromophenyl)-3-[(2-methylphenyl)amino]-2-propen-1-one, also known as 4-Bromo-α-methylamino-propiophenone (4-BMAP), is a synthetic compound that belongs to the class of designer drugs known as cathinones. This compound has gained significant attention among researchers due to its potential applications in scientific research.

Mechanism of Action

The exact mechanism of action of 4-BMAP is not fully understood. However, it is believed to act as a monoamine transporter inhibitor, primarily affecting the reuptake of dopamine and norepinephrine. This results in an increase in their extracellular concentrations, leading to the stimulation of the central nervous system.
Biochemical and Physiological Effects:
The use of 4-BMAP has been associated with several biochemical and physiological effects. It has been reported to increase heart rate, blood pressure, and body temperature. Additionally, it can cause euphoria, increased alertness, and a sense of well-being. However, it can also lead to adverse effects such as anxiety, paranoia, and agitation.

Advantages and Limitations for Lab Experiments

4-BMAP has several advantages as a research tool. It is relatively easy to synthesize, and its effects can be easily measured in animal models. However, its use is limited due to its potential for abuse and the lack of information regarding its long-term effects.

Future Directions

There are several areas of research that could benefit from the use of 4-BMAP. These include the development of new drugs for the treatment of psychiatric disorders and the study of the effects of cathinones on the central nervous system. Additionally, further research is needed to fully understand the mechanism of action and potential long-term effects of this compound.
In conclusion, 1-(4-bromophenyl)-3-[(2-methylphenyl)amino]-2-propen-1-one has gained significant attention among researchers due to its potential applications in scientific research. Its pharmacological properties and potential for the development of new drugs make it an important research tool. However, its use is limited due to its potential for abuse and the lack of information regarding its long-term effects. Further research is needed to fully understand the potential applications and limitations of this compound.

Synthesis Methods

The synthesis of 4-BMAP involves the condensation of 4-bromoacetophenone with 2-methylaniline in the presence of a base. The resulting product is then subjected to a reduction reaction to obtain the final product.

Scientific Research Applications

4-BMAP has been extensively studied for its pharmacological properties and potential applications in scientific research. It has been reported to exhibit stimulant properties and has been used as a research tool to study the effects of cathinones on the central nervous system. Additionally, it has been used in the development of new drugs for the treatment of various disorders.